Cas no 27047-29-6 (6-Methyl-2-phenylbenzo[b]thiophene)

• Product Name: 6-Methyl-2-phenylbenzo[b]thiophene
• CAS No: 27047-29-6
• MF: C₁₅H₁₂S
• MW: 224.320782661438
• CID: 1093730
• PubChem ID: 12744443
• Update Time: 2025-04-20

6-Methyl-2-phenylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-phenylbenzo[b]thiophene
• 6-methyl-2-phenyl-1-benzothiophene
• 27047-29-6
• SCHEMBL5681860

• Inchi： 1S/C15H12S/c1-11-7-8-13-10-15(16-14(13)9-11)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： XJCCJZJLAWSKMM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 224.06597156g/mol
• Monoisotopic Mass: 224.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes